Cas no 1006452-75-0 (1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid
• CAS No: 1006452-75-0
• MF: C₁₁H₈ClFN₂O₂
• MW: 254.644824981689
• CID: 5069523
• Update Time: 2025-11-01

1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-6-FLUOROBENZYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H8ClFN2O2/c12-9-2-1-3-10(13)8(9)6-15-5-7(4-14-15)11(16)17/h1-5H,6H2,(H,16,17)
• InChI Key： WGOTWUUJRWNOKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=C(C(=O)O)C=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid

1-[(2-Chloro-6-Fluorophenyl)Methyl]-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1006452-75-0) is a synthetic organic compound with a unique structure that combines a pyrazole ring, a carboxylic acid group, and a substituted phenyl methyl group. This compound has garnered attention in the fields of pharmaceutical chemistry and materials science due to its potential applications in drug development and as a precursor for advanced materials.

The molecular structure of 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 4-position with a carboxylic acid group (-COOH), and at the 1-position with a methyl group attached to a chloro-fluorophenyl ring. The phenyl ring itself is substituted with chlorine at the 2-position and fluorine at the 6-position, making it an electron-deficient aromatic system due to the electron-withdrawing effects of these halogens.

Recent studies have highlighted the potential of pyrazole-based compounds in various therapeutic areas. For instance, research has shown that pyrazole derivatives can exhibit anti-inflammatory, antifungal, and anticancer activities. The presence of the carboxylic acid group in 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid adds versatility to its functional groups, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.

The synthesis of 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions. One common approach includes the preparation of the pyrazole ring via condensation reactions, followed by substitution reactions to introduce the phenyl methyl group and subsequent oxidation or hydrolysis steps to form the carboxylic acid moiety. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield in the preparation of such compounds.

In terms of applications, pyrazole derivatives like this compound are being explored for their potential as building blocks in drug design. The combination of a pyrazole ring with halogenated aromatic substituents makes this compound an interesting candidate for further modification to target specific biological pathways. For example, researchers have investigated the use of such compounds as inhibitors of kinases or other enzymes involved in disease processes.

From an analytical standpoint, 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. High-resolution mass spectrometry (HRMS) is also employed to confirm the molecular formula and purity of the compound.

The environmental impact and toxicity profile of this compound are areas that require further investigation. While pyrazoles are generally considered stable under normal conditions, their persistence in environmental systems and potential bioaccumulation need to be assessed to ensure sustainable use.

In conclusion, 1-[(2-chloro-6-fluorophenyl)methyl]-1H-pyrazole-4-carboxylic acid (CAS No. 1006452-75-0) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development.